molecular formula C18H21N3O6 B1141189 5-Hydroxy-2-[1-methyl-1-[[benzylcarbamoyl]amino]ethyl]-6-methoxypyrimidine-4-carboxylic Acid Methyl Ester-d3 CAS No. 1185032-53-4

5-Hydroxy-2-[1-methyl-1-[[benzylcarbamoyl]amino]ethyl]-6-methoxypyrimidine-4-carboxylic Acid Methyl Ester-d3

Cat. No. B1141189
CAS RN: 1185032-53-4
M. Wt: 378.399
InChI Key: FCCMQMXYACFBJQ-HPRDVNIFSA-N
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Description

This compound is an intermediate in the preparation of HIV-integrase inhibitors . It has a molecular weight of 361.35 and a molecular formula of C17H19N3O6 .


Molecular Structure Analysis

The molecular structure of this compound is complex, with a molecular formula of C17H19N3O6 . It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. The pyrimidine ring is substituted with various functional groups, including a hydroxy group, a methoxy group, and a carboxylic acid methyl ester group .

Scientific Research Applications

Synthesis and Derivative Formation

  • Novel Synthesis Methods : A study by Santilli, Kim, and Wanser (1971) describes a novel method for preparing esters and amides of thieno[2,3-d]pyrimidine-6-carboxylic acids, which is relevant for understanding the synthesis pathways of compounds like 5-Hydroxy-2-[1-methyl-1-[[benzylcarbamoyl]amino]ethyl]-6-methoxypyrimidine-4-carboxylic Acid Methyl Ester-d3 (Santilli, Kim, & Wanser, 1971).

  • Derivative Formation and Modifications : Kim and Santilli (1969) worked on the preparation of derivatives like 5-hydroxy-2-phenyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid, ethyl ester. These findings are instrumental in understanding the chemical behavior and potential modifications of similar compounds (Kim & Santilli, 1969).

  • Efficient Synthesis Techniques : Hirokawa, Horikawa, and Kato (2000) described an efficient synthesis method for a related compound, 5-bromo-2-methoxy-6-methylaminopyridine-3-carboxylic acid. Their approach could offer insights into the efficient synthesis of complex pyrimidine derivatives (Hirokawa, Horikawa, & Kato, 2000).

Molecular Structure and Conformation

  • Conformational Analysis : Nagarajaiah and Begum (2014) conducted a study on thiazolo[3, 2-a]pyrimidines, analyzing their structural modifications and conformational features. This research provides valuable insights into the molecular structure and conformational dynamics of related pyrimidine derivatives (Nagarajaiah & Begum, 2014).

  • Structural Modifications and Aggregation : Riess et al. (1998) evaluated the protecting groups for 3-hydroxyisoxazoles, which could be relevant for understanding the structural modifications leading to changes in the supramolecular aggregation of similar compounds like 5-Hydroxy-2-[1-methyl-1-[[benzylcarbamoyl]amino]ethyl]-6-methoxypyrimidine-4-carboxylic Acid Methyl Ester-d3 (Riess et al., 1998).

Potential Applications in Drug Synthesis and Molecular Studies

  • Drug Synthesis and Molecular Interaction : Studies like those conducted by Egawa et al. (1984) on pyridonecarboxylic acids and their antibacterial activity can provide insights into the potential applications of 5-Hydroxy-2-[1-methyl-1-[[benzylcarbamoyl]amino]ethyl]-6-methoxypyrimidine-4-carboxylic Acid Methyl Ester-d3 in drug synthesis and understanding molecular interactions (Egawa et al., 1984).

Mechanism of Action

As an intermediate in the preparation of HIV-integrase inhibitors, this compound likely contributes to the mechanism of action of these inhibitors . HIV-integrase inhibitors work by blocking the action of integrase, an enzyme that HIV uses to insert its viral DNA into the DNA of the host cell .

properties

IUPAC Name

methyl 5-hydroxy-2-[2-(phenylmethoxycarbonylamino)propan-2-yl]-6-(trideuteriomethoxy)pyrimidine-4-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H21N3O6/c1-18(2,21-17(24)27-10-11-8-6-5-7-9-11)16-19-12(15(23)26-4)13(22)14(20-16)25-3/h5-9,22H,10H2,1-4H3,(H,21,24)/i3D3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FCCMQMXYACFBJQ-HPRDVNIFSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C1=NC(=C(C(=N1)OC)O)C(=O)OC)NC(=O)OCC2=CC=CC=C2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

[2H]C([2H])([2H])OC1=NC(=NC(=C1O)C(=O)OC)C(C)(C)NC(=O)OCC2=CC=CC=C2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H21N3O6
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30675947
Record name Methyl 2-(2-{[(benzyloxy)carbonyl]amino}propan-2-yl)-5-hydroxy-6-[(~2~H_3_)methyloxy]pyrimidine-4-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30675947
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

378.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1185032-53-4
Record name Methyl 2-(2-{[(benzyloxy)carbonyl]amino}propan-2-yl)-5-hydroxy-6-[(~2~H_3_)methyloxy]pyrimidine-4-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30675947
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
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5-Hydroxy-2-[1-methyl-1-[[benzylcarbamoyl]amino]ethyl]-6-methoxypyrimidine-4-carboxylic Acid Methyl Ester-d3
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5-Hydroxy-2-[1-methyl-1-[[benzylcarbamoyl]amino]ethyl]-6-methoxypyrimidine-4-carboxylic Acid Methyl Ester-d3
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5-Hydroxy-2-[1-methyl-1-[[benzylcarbamoyl]amino]ethyl]-6-methoxypyrimidine-4-carboxylic Acid Methyl Ester-d3
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5-Hydroxy-2-[1-methyl-1-[[benzylcarbamoyl]amino]ethyl]-6-methoxypyrimidine-4-carboxylic Acid Methyl Ester-d3
Reactant of Route 5
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5-Hydroxy-2-[1-methyl-1-[[benzylcarbamoyl]amino]ethyl]-6-methoxypyrimidine-4-carboxylic Acid Methyl Ester-d3
Reactant of Route 6
5-Hydroxy-2-[1-methyl-1-[[benzylcarbamoyl]amino]ethyl]-6-methoxypyrimidine-4-carboxylic Acid Methyl Ester-d3

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